(S)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester hydrochloride

• IUPAC Name: methyl 2-[(3S)-pyrrolidin-3-yl]oxyacetate;hydrochloride
• InChI: InChI=1S/C7H13NO3.ClH/c1-10-7(9)5-11-6-2-3-8-4-6;/h6,8H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key: UVWLDEJPOAOZOV-RGMNGODLSA-N
• Canonical SMILES: COC(=O)COC1CCNC1.Cl
• Isomeric SMILES: COC(=O)CO[C@H]1CCNC1.Cl
• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol
• CAS RN: 1414960-56-7

Description

Synthesis Analysis

Esters, including amino acid methyl ester hydrochlorides, can be synthesized through a process known as esterification. This involves the reaction of an amino acid with methanol in the presence of a catalyst such as trimethylchlorosilane. The reaction is typically carried out at room temperature and yields the corresponding amino acid methyl ester hydrochloride.

Chemical Reactions Analysis

Esters, including amino acid methyl esters, can undergo a variety of chemical reactions. One common reaction is hydrolysis, which involves the breaking of the ester bond to form a carboxylic acid and an alcohol. This reaction can be catalyzed by both acids and bases. Another common reaction is transesterification, which involves the exchange of the alcohol part of the ester by another alcohol.

Scientific Research Applications

Chemical Modifications for Specific Properties

Chemical modification of biopolymers like xylan shows promise for creating new biopolymer ethers and esters with tailored properties. These modifications lead to specific functionalities depending on the groups introduced, which can be used for various applications, including drug delivery and antimicrobial agents (Petzold-Welcke et al., 2014).

Biotechnological Routes for Chemical Production

Lactic acid's biotechnological production from biomass highlights the versatility of organic acids as precursors for a range of chemicals, such as pyruvic acid, acrylic acid, and lactate ester, through both chemical and biotechnological routes. This demonstrates the potential of organic esters for diverse scientific applications (Gao, Ma, & Xu, 2011).

Analytical Techniques for Characterization

Advanced analytical techniques, including NMR spectroscopy and HPLC, are crucial for understanding structure-property relationships in chemically modified substances. This knowledge is essential for drug delivery applications and the development of novel materials (Petzold-Welcke et al., 2014).

Environmental Impact and Treatment of Chemical Compounds

Studies on parabens, a class of esters used as preservatives, provide insights into the fate, behavior, and treatment of chemical compounds in the environment. This research is critical for understanding the environmental impact of chemical use and developing effective wastewater treatment strategies (Haman et al., 2015).